Cas no 817204-45-8 (2'-deoxy-2'-fluoro-2'-C-Methylguanosine)

• Product Name: 2'-deoxy-2'-fluoro-2'-C-Methylguanosine
• CAS No: 817204-45-8
• MF: C₁₁H₁₄FN₅O₄
• MW: 299.258365154266
• CID: 844243
• PubChem ID: 135421231
• Update Time: 2025-04-19

2'-deoxy-2'-fluoro-2'-C-Methylguanosine Chemical and Physical Properties

Names and Identifiers

• 2'-deoxy-2'-fluoro-2'-C-Methylguanosine
• 2-amino-9-[(2R,3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)-3-methyl-tetrahydrofuran-2-yl]-1H-purin-6-one
• PD159536
• 2-Amino-9-((2R,3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)-3-methyltetrahydrofuran-2-yl)-3H-purin-6(9H)-one
• SCHEMBL465581
• A934098
• 2-amino-9-[(2R,3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)-3-methyloxolan-2-yl]-6,9-dihydro-1H-purin-6-one
• AT-273
• 2-Amino-9-(3-fluoro-4-hydroxy-5-hydroxymethyl-3-methyl-tetrahydro-furan-2-yl)-9H-purin-6-ol
• CHEMBL206329
• starbld0016478
• 817204-45-8

• Inchi： 1S/C11H14FN5O4/c1-11(12)6(19)4(2-18)21-9(11)17-3-14-5-7(17)15-10(13)16-8(5)20/h3-4,6,9,18-19H,2H2,1H3,(H3,13,15,16,20)/t4-,6-,9-,11-/m1/s1
• InChI Key： MEXSXDCMCCIVFV-GITKWUPZSA-N
• SMILES： F[C@]1(C)[C@@H]([C@@H](CO)O[C@H]1N1C=NC2C(NC(N)=NC1=2)=O)O

Computed Properties

• Exact Mass: 299.10298211g/mol
• Monoisotopic Mass: 299.10298211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2'-deoxyribonucleosides